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Compound of Interest

Compound Name: GSK3335103

Cat. No.: B15584887

Application Notes and Protocols for
GSK3335103

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of
GSK3335103, a potent and orally bioavailable non-peptide inhibitor of the av36 integrin. The
information is intended to guide researchers in preparing this compound for in vitro and in vivo
preclinical studies.

Introduction

GSK3335103 is a small molecule inhibitor that targets the av36 integrin, a key activator of
transforming growth factor-beta (TGF-3), which plays a crucial role in the pathogenesis of
fibrosis.[1][2] Due to its therapeutic potential in fibrotic diseases, consistent and accurate
preparation of GSK3335103 solutions is critical for reliable experimental outcomes. These
protocols outline the recommended procedures for dissolving and storing the compound to
maintain its stability and activity.

Physicochemical and Solubility Data

A summary of the physical and chemical properties of GSK3335103 is provided in the table
below. Understanding these properties is essential for proper handling and preparation.
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Property Value Reference
Molecular Weight 485.60 g/mol [3]
Chemical Formula C27H36FN304 [3]
Appearance Solid powder [4]
pKi 9.96 for av36 integrin [4]
pICso 8.0 (5]
Solubility in DMSO 10 mM [4]

Solubility in Physiological

' >2 mg/mL
Media

[3]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of GSK3335103 in

dimethyl sulfoxide (DMSO), a common solvent for organic compounds used in biological

research.

Materials:

e GSK3335103 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

e \Vortex mixer

» Analytical balance

Procedure:
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Equilibrate: Allow the vial of GSK3335103 powder to come to room temperature before
opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of GSK3335103 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.856 mg of
GSK3335103.

Dissolution: Add the appropriate volume of anhydrous DMSO to the GSK3335103 powder.
For a 10 mM solution, if you weighed 4.856 mg, add 1 mL of DMSO.

Mixing: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle
warming in a 37°C water bath for a few minutes can aid dissolution if necessary.[6]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for long-term storage (months to years). For short-term
storage (days to weeks), aliquots can be kept at 4°C.[3]

Preparation of Working Solutions for Cell-Based Assays

This protocol details the dilution of the DMSO stock solution into aqueous cell culture media to
prepare working solutions for in vitro experiments. It is crucial to minimize the final
concentration of DMSO to avoid solvent-induced cytotoxicity.

Materials:

e 10 mM GSK3335103 stock solution in DMSO
 Sterile cell culture medium (e.g., DMEM, RPMI-1640)
 Sterile serological pipettes and micropipettes
Procedure:

e Thaw Stock Solution: Thaw an aliquot of the 10 mM GSK3335103 stock solution at room
temperature.
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 Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,
it is advisable to perform an intermediate dilution in cell culture medium. For example, dilute
the 10 mM stock solution 1:100 in pre-warmed (37°C) cell culture medium to obtain a 100

UM intermediate solution.

 Final Dilution: Further dilute the intermediate solution to the desired final concentration in the
cell culture medium that will be added to the cells. For example, to achieve a final
concentration of 1 uM, add 10 pL of the 100 uM intermediate solution to 990 pL of cell
culture medium.

e Mixing and Application: Gently mix the final working solution and immediately add it to the
cell cultures.

e Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound. The final DMSO concentration should
typically be kept below 0.5% (v/v) to minimize effects on the cells.

Storage and Stability

Proper storage of GSK3335103 is essential to maintain its chemical integrity and biological
activity.
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Condition Recommendation Duration Reference

) Store at -20°C inadry  Long-term (months to
Solid Powder
and dark place. years)

Store at 0-4°C inadry  Short-term (days to 3]

and dark place. weeks)

Store in single-use
] aliquots at -20°C.
DMSO Stock Solution ] Long-term (months) [41[6]
Avoid repeated

freeze-thaw cycles.

Store at 4°C. Short-term (weeks) [3]

Prepare fresh for each

_ experiment and use
Aqueous Working ) )
_ immediately. Do not N/A
Solutions
store agqueous

solutions.

The compound is stable for several weeks during shipping at ambient temperature.[3]

Visualizations
Workflow for Preparation of GSK3335103 Solutions
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Caption: Workflow for preparing GSK3335103 stock and working solutions.

Signaling Pathway of avf36 Integrin-Mediated TGF-3
Activation
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Caption: GSK3335103 inhibits avf36 integrin-mediated activation of TGF-[3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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